NEURODYE DI-2-ANEPEQ

• CAS: 160605-94-7
• Synonyms: Neurodye Di-2-ANEPEQ
• Molecular Formula: C27H37N3.2Br
• Molecular Weight: 563.418

Di-2-ANEPEQ (JPW 1114) is the dicationic, high-aqueous-solubility ANEP dye optimized for intracellular delivery via microinjection—eliminating organic-solvent cytotoxicity. It provides the largest signal-to-noise ratio among six fluorescent styryl dyes in embryonic CNS preparations, enabling sub-millisecond Vm detection. For combined Vm/Ca²⁺ studies, the validated pairing with Calcium Green-1 leverages 488 nm co-excitation. Essential for labs that cannot compromise on data fidelity in neuronal or cardiac optophysiology.

Di-2-ANEPEQ (JPW 1114) CAS 160605-94-7: A Water-Soluble Fast-Response Voltage-Sensitive Dye for Optical Mapping and Neuronal Activity Monitoring

Di-2-ANEPEQ (JPW 1114; CAS 160605-94-7) is a dicationic styryl dye belonging to the ANEP (aminonaphthylethenylpyridinium) class of fast-response voltage-sensitive fluorescent probes [1]. Characterized by an excitation peak at approximately 517 nm and emission peak at 721 nm, this compound exhibits weak fluorescence in aqueous environments but becomes strongly fluorescent upon intercalation into lipophilic membrane environments, where it undergoes a membrane potential-dependent shift in excitation spectra . As a cationic ANEP derivative with high aqueous solubility, Di-2-ANEPEQ is primarily introduced into cells via microinjection or topical tissue application, enabling submillisecond temporal resolution for detecting transient membrane potential changes in excitable cells, including neurons and cardiac myocytes .

• [1] Loew LM. Design and use of organic voltage sensitive dyes. In: Canepari M, Zecevic D, Bernus O, editors. Membrane Potential Imaging in the Nervous System and Heart. Cham: Springer; 2015. p. 27-53. View Source

Di-2-ANEPEQ (CAS 160605-94-7): Why Water Solubility and Dicationic Charge Prevent Simple Substitution with Zwitterionic ANEP Dyes

Despite sharing the ANEP chromophore core, Di-2-ANEPEQ cannot be simply interchanged with widely used analogs such as di-4-ANEPPS or di-8-ANEPPS due to fundamental physicochemical differences that directly dictate experimental applicability. Di-2-ANEPEQ is a dicationic molecule with high aqueous solubility suitable for intracellular microinjection and aqueous bath application, whereas di-4-ANEPPS and di-8-ANEPPS are zwitterionic, hydrophobic compounds requiring organic solvent delivery and exhibiting distinct membrane partitioning behavior [1]. These differences produce quantifiable divergence in signal-to-noise ratio, photobleaching kinetics, intracellular retention, and compatibility with aqueous experimental workflows—parameters that directly determine whether a given assay can successfully resolve fast neuronal or cardiac action potentials [2]. Substituting Di-2-ANEPEQ with a zwitterionic analog without accounting for these distinctions may compromise data quality, alter cellular viability, or render intracellular voltage recording infeasible.

• [1] Biomart. ANEP Dye Series Introduction: Comparison of Zwitterionic and Cationic ANEP Dyes. Biomart Technical Resource, October 2023. View Source
• [2] Momose-Sato Y, Sato K, Kinoshita M. Evaluation of voltage-sensitive fluorescence dyes for monitoring neuronal activity in the embryonic central nervous system. J Membr Biol. 2012;245(12):791-801. View Source

Quantitative Differentiation of Di-2-ANEPEQ (JPW 1114, CAS 160605-94-7) Versus In-Class Alternatives: A Comparative Evidence Guide

Signal-to-Noise Ratio Superiority Over Six Fluorescent Styryl Dyes in Embryonic CNS Optical Recording

In a comparative screening of eight styryl (hemicyanine) dyes using isolated brainstem-spinal cord preparations from 7-day-old chick embryos, Di-2-ANEPEQ demonstrated the largest signal-to-noise ratio (S/N) among six evaluated fluorescent voltage-sensitive dyes including di-4-ANEPPS, di-3-ANEPPDHQ, di-4-AN(F)EPPTEA, di-2-AN(F)EPPTEA, and di-2-ANEPPTEA [1]. This screening employed a multiple-site optical recording system with measurements of voltage-related optical signals under identical preparation and illumination conditions [1].

Evidence Dimension	Signal-to-noise ratio (S/N) of optical voltage responses
Target Compound Data	Largest S/N among six fluorescent VSDs tested
Comparator Or Baseline	di-4-ANEPPS (large S/N but lower than Di-2-ANEPEQ); di-3-ANEPPDHQ (large S/N but lower than Di-2-ANEPEQ); di-4-AN(F)EPPTEA, di-2-AN(F)EPPTEA, and di-2-ANEPPTEA (smaller S/N than Di-2-ANEPEQ)
Quantified Difference	Qualitative ranking: Di-2-ANEPEQ > di-4-ANEPPS/di-3-ANEPPDHQ > other tested styryl dyes
Conditions	Isolated brainstem-spinal cord preparations from 7-day-old chick embryos; multiple-site optical recording system; identical staining and perfusion conditions

Why This Matters

Higher S/N directly enables detection of smaller voltage transients and improves temporal resolution in fast neuronal imaging, making Di-2-ANEPEQ the preferred selection when signal fidelity is the primary experimental constraint.

• [1] Momose-Sato Y, Sato K, Kinoshita M. Evaluation of voltage-sensitive fluorescence dyes for monitoring neuronal activity in the embryonic central nervous system. J Membr Biol. 2012;245(12):791-801. View Source

Photobleaching Kinetics and Neuronal Response Recovery Trade-off: Di-2-ANEPEQ vs. Di-4-ANEPPS

The same comparative study documented that Di-2-ANEPEQ exhibited faster photobleaching and slower recovery of neural responses after staining compared to di-4-ANEPPS [1]. Conversely, di-4-ANEPPS and di-3-ANEPPDHQ required a relatively long time for recovery of neural activity post-staining [1]. Di-4-AN(F)EPPTEA, di-2-AN(F)EPPTEA, and di-2-ANEPPTEA showed faster neural response recovery but with smaller S/N than Di-2-ANEPEQ [1].

Evidence Dimension	Photobleaching rate and recovery of neural responses after staining
Target Compound Data	Faster photobleaching; slower recovery of neural responses
Comparator Or Baseline	di-4-ANEPPS (slower photobleaching but long recovery time); di-2-AN(F)EPPTEA series (faster neural recovery but smaller S/N)
Quantified Difference	Qualitative ranking: Photobleaching speed: Di-2-ANEPEQ > di-4-ANEPPS; Neural recovery speed: Di-2-ANEPEQ < di-4-ANEPPS/di-3-ANEPPDHQ < di-2-AN(F)EPPTEA series
Conditions	Embryonic chick brainstem-spinal cord preparations; continuous perfusion system

Why This Matters

This trade-off profile means Di-2-ANEPEQ is optimal for short-duration, high-S/N recording sessions where photobleaching can be managed via reduced illumination, while di-4-ANEPPS may be preferable for experiments requiring extended illumination stability at the cost of neuronal recovery time.

• [1] Momose-Sato Y, Sato K, Kinoshita M. Evaluation of voltage-sensitive fluorescence dyes for monitoring neuronal activity in the embryonic central nervous system. J Membr Biol. 2012;245(12):791-801. View Source

In Vivo Low Toxicity Profile: No Significant Effect on Frequency-Tuning Properties in Dorsal Cochlear Nucleus Neurons

In an in vivo study applying Di-2-ANEPEQ topically to the dorsal cochlear nucleus (DCN) surface in hamsters, electrophysiological recordings performed 60-90 minutes after dye application revealed no significant toxicity that affected the frequency-tuning properties of DCN neurons [1]. Tonal stimuli ranging from 2 to 20 kHz were presented, and optical images were collected over 400 msec stimulus intervals averaged across 32 repetitions [1]. The tonotopic organization revealed by optical imaging closely paralleled the distribution of characteristic frequencies determined by electrophysiological mapping [1].

Evidence Dimension	In vivo neuronal toxicity assessed by electrophysiological frequency-tuning preservation
Target Compound Data	No significant toxicity; preserved frequency-tuning properties of DCN neurons
Comparator Or Baseline	Baseline: pre-dye electrophysiological recordings; Comparator context: Di-8-ANEPPS reported to be less phototoxic than Di-4-ANEPPS in other systems (class-level inference)
Quantified Difference	Qualitative assessment: Di-2-ANEPEQ shows acceptable in vivo neuronal viability comparable to or exceeding hydrophobic ANEP dyes that may require organic solvent delivery
Conditions	In vivo hamster DCN; topical dye application; 60-90 min incubation; 32-trial averaging; 2-20 kHz pure tone stimulation

Why This Matters

The documented low in vivo neuronal toxicity supports the use of Di-2-ANEPEQ for acute in vivo optical mapping experiments where preserving native neuronal response properties is essential, particularly when organic solvent-based dye delivery is undesirable.

• [1] Kaltenbach JA, Godfrey DA, Neumann JB, McCaslin DL, Zhang J. In vivo optical imaging of tone-evoked activity in the dorsal cochlear nucleus with a voltage sensitive dye. J Neurosci Res. 2004;78(6):908-917. View Source

Water Solubility Enables Intracellular Microinjection and Aqueous Workflows vs. Hydrophobic Di-4-ANEPPS and Di-8-ANEPPS

Di-2-ANEPEQ is a cationic, highly water-soluble ANEP dye that can be dissolved directly in aqueous buffers or water, enabling intracellular microinjection and aqueous bath application . In contrast, di-4-ANEPPS and di-8-ANEPPS are zwitterionic, hydrophobic compounds requiring dissolution in organic solvents such as DMSO, ethanol, or DMF, and are typically applied via extracellular bath loading or organic solvent-based delivery . This fundamental physicochemical difference dictates distinct experimental workflows: Di-2-ANEPEQ is typically introduced into cells by microinjection or retrograde labeling, whereas di-8-ANEPPS is more hydrophobic and exhibits resistance to washout from membranes [1].

Evidence Dimension	Aqueous solubility and compatible delivery methods
Target Compound Data	Highly water-soluble; compatible with H2O, ethanol, or DMSO; suitable for microinjection and aqueous bath application
Comparator Or Baseline	di-4-ANEPPS (zwitterionic, hydrophobic, requires DMSO/ethanol); di-8-ANEPPS (zwitterionic, more hydrophobic, requires DMSO/ethanol, resistant to washout)
Quantified Difference	Qualitative: Di-2-ANEPEQ = water-soluble dication; Di-4-ANEPPS/Di-8-ANEPPS = hydrophobic zwitterions requiring organic solvent
Conditions	Solubility assessed in aqueous buffers, cell culture medium, and standard organic solvents

Why This Matters

Water solubility eliminates the need for potentially cytotoxic organic solvents in sensitive preparations, permits direct intracellular loading for single-cell voltage recording, and simplifies aqueous experimental workflows in tissue slice and in vivo preparations.

• [1] Biomart. ANEP Dye Series Introduction: Comparison of Zwitterionic and Cationic ANEP Dyes. Biomart Technical Resource, October 2023. View Source

Dicationic State Yields Distinct Potential-Modulated Fluorescence Response vs. Monocationic and Zwitterionic Dyes

At the polarized 1,2-dichloroethane (DCE)/water interface, Di-2-ANEPEQ (dicationic) showed two relatively weak but detectable potential-modulated fluorescence (PMF) signals at lower and higher potentials, whereas a monocationic dye (POLARIC 488PM) showed no distinct PMF signal, and a zwitterionic dye (POLARIC 488PPS, analogous to di-4-ANEPPS) showed a different PMF response attributed to potential-dependent reorientation [1]. This demonstrates that the ionic state of a potential-sensitive dye strongly influences the potential-induced reorientation at the interface and consequently its PMF response characteristics [1].

Evidence Dimension	Potential-modulated fluorescence (PMF) signal presence and pattern at DCE/water interface
Target Compound Data	Two relatively weak but detectable PMF signals at lower and higher potentials
Comparator Or Baseline	POLARIC 488PM (monocationic): no distinct PMF signal; POLARIC 488PPS/di-4-ANEPPS (zwitterionic): distinct PMF response from potential-dependent reorientation
Quantified Difference	Qualitative pattern distinction: dicationic = biphasic weak signal; monocationic = no signal; zwitterionic = reorientation-dependent signal
Conditions	Polarized 1,2-dichloroethane/water interface; potential-modulated fluorescence spectroscopy

Why This Matters

The dicationic nature of Di-2-ANEPEQ confers a fundamentally different voltage-sensing mechanism at membrane interfaces compared to zwitterionic ANEP dyes, which may influence the interpretation of fluorescence changes in complex biological membrane systems where interfacial charge effects are significant.

• [1] Osakai T, Yoshimura T, Kaneko D, Nagatani H, Son SH, Yamagishi Y, Yamada K. Potential-modulated fluorescence spectroscopy of zwitterionic and dicationic membrane-potential-sensitive dyes at the 1,2-dichloroethane/water interface. Anal Bioanal Chem. 2012;404(3):785-792. View Source

Simultaneous Voltage and Calcium Imaging Compatibility: Di-2-ANEPEQ Paired with Calcium Green-1 Outperforms Alternative Dye Combinations

In a systematic evaluation of indicator combinations for simultaneous high-resolution recording of membrane potential and intracellular calcium using laser-scanning microscopy, the combination of Di-2-ANEPEQ (voltage) and Calcium Green-1 (calcium) achieved the best results among several tested dye pairs [1]. This optimal pairing is enabled by overlapping absorption spectra allowing simultaneous excitation with a single 488 nm laser line, coupled with effective spectral separation of fluorescence emissions using a secondary dichroic mirror (DCLP580) and emission filters (535/45 and OG590) [1]. The study evaluated multiple voltage-sensitive dyes including Di-8-ANEPPS, RH237, and RH421 alongside various calcium indicators [1].

Evidence Dimension	Performance in simultaneous voltage and calcium imaging
Target Compound Data	Best results achieved with Di-2-ANEPEQ + Calcium Green-1 combination
Comparator Or Baseline	Alternative voltage-sensitive dyes tested: Di-8-ANEPPS, RH237, RH421; Alternative calcium indicators tested: Fluo-3, Oregon Green 488 BAPTA-1
Quantified Difference	Qualitative superiority: Di-2-ANEPEQ + Calcium Green-1 outperformed all other tested combinations
Conditions	High-speed random-access laser-scanning fluorescence microscope; 488 nm single laser line excitation; 2 μm spatial resolution; <1 ms temporal resolution

Why This Matters

This demonstrated compatibility enables high-fidelity simultaneous measurement of membrane potential and intracellular calcium dynamics from the same cellular location without signal averaging, a critical capability for investigating excitation-contraction coupling in cardiomyocytes and excitation-secretion coupling in neurons.

• [1] Bullen A, Saggau P. Indicators and optical configuration for simultaneous high-resolution recording of membrane potential and intracellular calcium using laser scanning microscopy. Pflügers Arch. 1998;436(5):788-796. View Source

Optimal Research and Industrial Application Scenarios for Di-2-ANEPEQ (JPW 1114, CAS 160605-94-7) Based on Verified Differentiating Evidence

High-Sensitivity Optical Recording of Embryonic and Developing CNS Neuronal Activity

Di-2-ANEPEQ is the optimal selection for optical voltage recording in embryonic central nervous system preparations where maximizing signal-to-noise ratio is critical and photobleaching can be mitigated through short recording durations or reduced illumination intensity. The documented largest S/N among six tested fluorescent styryl dyes in chick embryo brainstem-spinal cord preparations [1] makes this dye particularly suited for detecting weak voltage transients in developing neural circuits. Users should plan for single-acquisition or limited-trial protocols to manage the faster photobleaching characteristic [1].

Intracellular Single-Cell Voltage Recording via Microinjection in Neuronal and Cardiac Myocyte Preparations

The high aqueous solubility of Di-2-ANEPEQ enables direct intracellular microinjection without organic solvents, facilitating single-cell voltage recording in neurons and cardiomyocytes where precise control over dye localization is required . This delivery method is particularly advantageous for patch-clamp combined optical recordings, two-photon imaging of action potentials [2], and studies requiring unambiguous discrimination of graft-derived versus host electrical activity in stem cell transplantation models [3]. The water-soluble formulation eliminates concerns about solvent-induced cytotoxicity or altered membrane properties.

Simultaneous Multiplexed Imaging of Membrane Potential and Intracellular Calcium Dynamics

Di-2-ANEPEQ is the preferred voltage-sensitive dye for experiments requiring simultaneous, high-resolution recording of membrane potential and intracellular calcium transients from identical cellular locations. The optimal pairing with Calcium Green-1, validated through systematic comparison against alternative voltage dyes and calcium indicators, leverages overlapping 488 nm excitation spectra and effective emission spectral separation [4]. This combination supports subcellular resolution (2 μm) and sub-millisecond temporal fidelity without signal averaging, making it ideal for investigating excitation-contraction coupling in cardiomyocytes and excitation-secretion coupling in neurons [4].

In Vivo Acute Optical Mapping of Sensory and Motor Cortical and Brainstem Networks

Di-2-ANEPEQ is suitable for acute in vivo optical imaging of neuronal population activity in brain regions accessible to topical dye application. The documented preservation of frequency-tuning properties in dorsal cochlear nucleus neurons following dye application [5] supports its use in sensory system mapping studies where maintaining native neuronal response characteristics is essential. The aqueous solubility facilitates topical application without organic solvent artifacts, and the fast response kinetics (millisecond) enable detection of stimulus-evoked activity patterns in sensory cortices, medullary respiratory networks [6], and olfactory processing regions [7].

• [1] Momose-Sato Y, Sato K, Kinoshita M. Evaluation of voltage-sensitive fluorescence dyes for monitoring neuronal activity in the embryonic central nervous system. J Membr Biol. 2012;245(12):791-801. View Source
• [2] Fisher JAN, Salzberg BM, Yodh AG. A compact multiphoton 3D imaging system for recording fast neuronal activity. PLoS One. 2007;2(8):e707. View Source
• [3] Filice D, Dhahri W, Solan JL, Lampe PD, Steele E, Milani N, et al. Optical mapping of human embryonic stem cell-derived cardiomyocyte graft electrical activity in injured hearts. Stem Cell Res Ther. 2020;11(1):417. View Source
• [4] Bullen A, Saggau P. Indicators and optical configuration for simultaneous high-resolution recording of membrane potential and intracellular calcium using laser scanning microscopy. Pflügers Arch. 1998;436(5):788-796. View Source
• [5] Kaltenbach JA, Godfrey DA, Neumann JB, McCaslin DL, Zhang J. In vivo optical imaging of tone-evoked activity in the dorsal cochlear nucleus with a voltage sensitive dye. J Neurosci Res. 2004;78(6):908-917. View Source
• [6] Potts JT, Paton JFR, Kasparov S. Optical imaging of medullary ventral respiratory network during eupnea and gasping in situ. Eur J Neurosci. 2005;21(11):3023-3033. View Source
• [7] Inokuchi K, Katoh S, Kaba H, Ichikawa M. Distribution of the olfactory fiber input into the olfactory tubercle of the in vitro isolated guinea pig brain. Neurosci Res. 2008;60(2):190-198. View Source